PYRROLIDINE-1-CARBOXIMIDAMIDE
Overview
Description
Pyrrolidine-1-carboximidamide is a chemical compound with the formula C5H11N3. It is often found in the form of a hydrochloride salt . It is a powder at room temperature .
Synthesis Analysis
Pyrrolidine derivatives can be synthesized using nitrogen-containing acetals and ketals as starting compounds . A key step in the creation of new types of biologically active compounds is the development of convenient preparative methods . The synthesis of various pyrrolidine derivatives has been covered in several review articles .Molecular Structure Analysis
The molecular structure of this compound hydrobromide is C5H12BrN3 . The molecular weight is 194.073 Da . The structure of this compound hydrochloride is 1S/C5H11N3.ClH .Chemical Reactions Analysis
Pyrrolidine derivatives have been shown to possess several important biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities . The mechanism of action of these compounds was investigated using non-cancer and cancer cell lines .Physical And Chemical Properties Analysis
This compound hydrochloride has a melting point of 88-90 degrees Celsius . It is a powder at room temperature .Mechanism of Action
Safety and Hazards
Pyrrolidine-1-carboximidamide should be handled with care. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
Properties
| 1224710-97-7 | |
Molecular Formula |
C5H11N3 |
Molecular Weight |
113 |
synonyms |
PYRROLIDINE-1-CARBOXIMIDAMIDE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N,N-Bis((R)-1-phenylethyl)dinaphtho-[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine](/img/structure/B1142868.png)
![trimethyl-[methyl-[(2S)-2-[(1R)-4-methylcyclohex-3-en-1-yl]propyl]-trimethylsilyloxysilyl]oxysilane](/img/structure/B1142870.png)
![Imidazo[1,2-a]pyridin-2-ylmethanamine](/img/structure/B1142876.png)
![[Dibromo-[[[(2R,3S,4R,5R)-5-[6-(diethylamino)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]methyl]phosphonic acid](/img/structure/B1142884.png)
